![molecular formula C23H34N2O3S B4298591 1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine](/img/structure/B4298591.png)
1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine
Overview
Description
1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as ADMP or SU9516 and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine works by inhibiting the activity of various kinases, including CDK2, CDK5, and CDK9. This inhibition leads to the disruption of cell cycle progression, angiogenesis, and apoptosis in cancer cells. The compound also has anti-inflammatory and neuroprotective effects, which may be due to its ability to inhibit the activity of various kinases involved in these processes.
Biochemical and Physiological Effects:
1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various kinases, including CDK2, CDK5, and CDK9. This inhibition leads to the disruption of cell cycle progression, angiogenesis, and apoptosis in cancer cells. The compound also has anti-inflammatory and neuroprotective effects, which may be due to its ability to inhibit the activity of various kinases involved in these processes.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine in lab experiments is its potent inhibition of various kinases, making it a useful tool for studying the role of these kinases in various biological processes. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, including its effects on downstream signaling pathways and gene expression. Additionally, it would be interesting to explore the potential for developing more selective inhibitors of specific kinases targeted by this compound.
Scientific Research Applications
1-(1-adamantyl)-4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]piperazine has been studied for its potential therapeutic applications in various diseases. It has been found to be a potent inhibitor of various kinases, including CDK2, CDK5, and CDK9. It has also been found to inhibit angiogenesis and induce apoptosis in cancer cells. Furthermore, it has been shown to have anti-inflammatory and neuroprotective effects.
properties
IUPAC Name |
1-(1-adamantyl)-4-(4-methoxy-2,5-dimethylphenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N2O3S/c1-16-9-22(17(2)8-21(16)28-3)29(26,27)25-6-4-24(5-7-25)23-13-18-10-19(14-23)12-20(11-18)15-23/h8-9,18-20H,4-7,10-15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXAWFUPRQISDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4)C)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(pyridin-3-ylmethyl)tetrahydro-1H-thieno[3,4-b]pyrrol-2(3H)-one 5,5-dioxide](/img/structure/B4298508.png)
![N-{4-[chloro(difluoro)methoxy]phenyl}-N-methyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4298526.png)
![octahydro-2H-quinolizin-1-ylmethyl 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate](/img/structure/B4298537.png)
![octahydro-2H-quinolizin-1-ylmethyl 7-(difluoromethyl)-5-(2-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate](/img/structure/B4298543.png)
![3-(4-methoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid](/img/structure/B4298545.png)
![3-(4-methoxyphenyl)-3-[(3-nitrobenzoyl)amino]propanoic acid](/img/structure/B4298546.png)
![1-nitro-10-nonyl-3-phenoxydibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B4298549.png)
![1-(2,4-dichlorophenoxy)-3-nitrodibenzo[b,f]oxepine](/img/structure/B4298554.png)
![1-phenyl-4-({5-[4-(trifluoromethoxy)phenyl]-2-furyl}methylene)pyrazolidine-3,5-dione](/img/structure/B4298562.png)
![5-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-2-imino-3-[2-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one](/img/structure/B4298563.png)
![1-(1-adamantyl)-4-[(2-methyl-5-nitrophenyl)sulfonyl]piperazine](/img/structure/B4298595.png)
![N-[2-(1-adamantyloxy)ethyl]-4-methoxy-2,5-dimethylbenzenesulfonamide](/img/structure/B4298606.png)